Cas no 1368167-47-8 (3-bromo-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-bromo-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1368167-47-8
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD22062890
• CID: 4593930
• PubChem ID: 82404836
• Update Time: 2024-11-04

3-bromo-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-pyrazole-4-carbaldehyde
• AT14265
• 1368167-47-8
• WLZ3623
• MFCD22062890
• SCHEMBL25108957
• 3-bromo-1-methylpyrazole-4-carbaldehyde
• 3-bromo-1-methyl-1h-pyrazole-4-carboxaldehyde
• EN300-312765
• STL587391
• AKOS022702462
• Z1416186503
• DB-424617

• MDL： MFCD22062890
• Inchi： 1S/C5H5BrN2O/c1-8-2-4(3-9)5(6)7-8/h2-3H,1H3
• InChI Key： GYAGWKKUUUQICS-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=O)C(Br)=N1

Computed Properties

• Exact Mass: 187.95853g/mol
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes